Cas no 2639447-08-6 (4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid)

• Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid
• CAS No: 2639447-08-6
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5641450
• PubChem ID: 165898448
• Update Time: 2025-05-21

4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228898
• 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-azabicyclo[6.1.0]nonane-8-carboxylic acid
• 2639447-08-6
• 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid

• Inchi： 1S/C24H25NO4/c26-22(27)24-11-5-12-25(13-10-16(24)14-24)23(28)29-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
• InChI Key： DCRNNAJPVQGAEN-UHFFFAOYSA-N
• SMILES： OC(C12CCCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCC1C2)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid

Professional Introduction to Compound with CAS No. 2639447-08-6 and Product Name: 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic Acid

The compound with the CAS number 2639447-08-6 and the product name 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a bicyclic framework, specifically a bicyclo[6.1.0]nonane core, which is a highly versatile scaffold in organic synthesis. The presence of an azabicyclo structure introduces unique electronic and steric properties, making it an attractive candidate for designing molecules with specific biological activities. The introduction of a methoxycarbonyl group at the 4-position further enhances its reactivity, allowing for various chemical modifications that can fine-tune its pharmacological properties.

The substituent at the 9-position of the fluorene ring, specifically the methoxycarbonyl group, plays a crucial role in modulating the compound's interactions with biological targets. Fluorene derivatives are well-known for their ability to enhance molecular stability and solubility, which are critical factors in drug design. The methoxycarbonyl group not only contributes to these properties but also provides a site for further functionalization, enabling the synthesis of analogs with tailored characteristics.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The bicyclo[6.1.0]nonane scaffold has been explored in various contexts, including the design of protease inhibitors and kinase inhibitors, due to its ability to mimic natural substrates and bind tightly to biological targets. The azabicyclo structure, in particular, has been shown to interact effectively with enzymes and receptors, making it a valuable building block for drug discovery.

The compound in question has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry. Researchers have utilized this compound as a starting point for developing new drugs targeting various diseases, including cancer and inflammatory disorders. The ability to modify its structure allows for the creation of derivatives with enhanced potency and selectivity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. By leveraging its structural features, scientists have been able to design molecules that selectively interact with specific biological pathways involved in disease progression. This approach holds great promise for reducing side effects associated with traditional drug treatments and improving patient outcomes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex bicyclic framework, demonstrating the compound's synthetic challenge and complexity. Despite these challenges, researchers have made significant progress in developing efficient synthetic routes that can be scaled up for industrial production.

The pharmacological profile of this compound has been evaluated through various experimental studies. Initial assays have shown promising results in terms of binding affinity and bioavailability, suggesting its potential as a lead compound for further development. These findings have sparked interest among pharmaceutical companies looking to invest in novel therapeutic agents.

In conclusion, the compound with CAS number 2639447-08-6 and product name 4-{(9H-fluoren-9-yl)methoxycarbonyl}-4-azabicyclo6.1.0nonane-8-carboxylic acid represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.